Benzene, 1,1',1''-methylidynetris[4-isocyanato-
Benzene, 1,1',1''-methylidynetris[4-isocyanato-
Brand Name:
Vulcanchem
CAS No.:
2422-91-5
VCID:
VC20786441
InChI:
InChI=1S/C22H13N3O3/c26-13-23-19-7-1-16(2-8-19)22(17-3-9-20(10-4-17)24-14-27)18-5-11-21(12-6-18)25-15-28/h1-12,22H
SMILES:
C1=CC(=CC=C1C(C2=CC=C(C=C2)N=C=O)C3=CC=C(C=C3)N=C=O)N=C=O
Molecular Formula:
C22H13N3O3
Molecular Weight:
367.4 g/mol
Benzene, 1,1',1''-methylidynetris[4-isocyanato-
CAS No.: 2422-91-5
Cat. No.: VC20786441
Molecular Formula: C22H13N3O3
Molecular Weight: 367.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2422-91-5 |
|---|---|
| Molecular Formula | C22H13N3O3 |
| Molecular Weight | 367.4 g/mol |
| IUPAC Name | 1-[bis(4-isocyanatophenyl)methyl]-4-isocyanatobenzene |
| Standard InChI | InChI=1S/C22H13N3O3/c26-13-23-19-7-1-16(2-8-19)22(17-3-9-20(10-4-17)24-14-27)18-5-11-21(12-6-18)25-15-28/h1-12,22H |
| Standard InChI Key | LTIKIBFTASQKMM-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C(C2=CC=C(C=C2)N=C=O)C3=CC=C(C=C3)N=C=O)N=C=O |
| Canonical SMILES | C1=CC(=CC=C1C(C2=CC=C(C=C2)N=C=O)C3=CC=C(C=C3)N=C=O)N=C=O |
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